Reaction of a moderately stabilized bismuthonium ylide with 1,2-dicarbonyl compounds. A novel ring enlargement of ortho-quinones to 3-hydroxytropones
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960002697
Abstract
Triphenylbismuthonium 2-oxoalkylide 2, generated in situ from salt 1 in THF at low temperature, readily reacts with 1,2-dicarbonyl compounds 3 to give 2,3-diacyloxiranes 4 or 2-acyl-3-hydroxytropones 5 depending on the structure of the electrophiles involved.
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